Cas no 1394348-62-9 (Benzoic acid, 2-chloro-5-(3-pyridinyloxy)-)

• Product Name: Benzoic acid, 2-chloro-5-(3-pyridinyloxy)-
• CAS No: 1394348-62-9
• MF: C₁₂H₈ClNO₃
• MW: 249.649822235107
• CID: 2140816
• Update Time: 2023-08-04

Benzoic acid, 2-chloro-5-(3-pyridinyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(pyridin-3-yloxy)-benzoic acid
• Benzoic acid, 2-chloro-5-(3-pyridinyloxy)-

• Inchi： 1S/C12H8ClNO3/c13-11-4-3-8(6-10(11)12(15)16)17-9-2-1-5-14-7-9/h1-7H,(H,15,16)
• InChI Key： LCKRKTZWIARXSR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(=O)O)OC1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• XLogP3: 2
• Topological Polar Surface Area: 59.4